5-bromo-2-chloro-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)benzamide
• InChI: InChI=1S/C18H11BrClN5O2/c19-11-6-7-15(20)13(8-11)17(26)23-24-10-21-16-14(18(24)27)9-22-25(16)12-4-2-1-3-5-12/h1-10H,(H,23,26)
• InChI Key: VXIFWPGFWHIQIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)C4=C(C=CC(=C4)Br)Cl
• Molecular Formula: C18H11BrClN5O2
• Molecular Weight: 444.7 g/mol

Description

5-bromo-2-chloro-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide is a useful research compound. Its molecular formula is C18H11BrClN5O2 and its molecular weight is 444.67. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) involved the synthesis of a series of pyrazolopyrimidines, which included derivatives similar to the compound . These compounds were evaluated for their cytotoxic and 5-lipoxygenase inhibition activities, contributing to the understanding of their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

Molecular Structure Analysis

In a 2020 study by Saeed et al., antipyrine derivatives, structurally similar to the compound , were synthesized and analyzed using X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations. This research contributes to understanding the intermolecular interactions and the structural properties of such compounds (Saeed et al., 2020).

Antibacterial Properties

Abdel‐Latif et al. (2019) utilized a precursor compound similar to 5-bromo-2-chloro-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide for creating new polyheterocyclic ring systems. These synthesized compounds were characterized and evaluated for their in vitro antibacterial properties (Abdel‐Latif et al., 2019).

Anti-Influenza Virus Activity

Hebishy et al. (2020) described a route to synthesize novel benzamide-based 5-aminopyrazoles and their corresponding derivatives, exhibiting significant anti-influenza A virus (H5N1) activity. This indicates the potential use of structurally related compounds in antiviral research (Hebishy et al., 2020).

Antifungal Activity

A study by Wu et al. (2021) synthesized novel pyrimidine derivatives containing an amide moiety and tested their antifungal activities against various pathogens. This highlights the potential use of structurally similar compounds in developing antifungal agents (Wu et al., 2021).